AAQ chloride
Description
Photoswitchable Kv channel blocker (IC50 values are 2 and 64 μM at 500 nm and 380 nm respectively). Switches conformation from cis to trans at 500 nm and trans to cis at 380 nm. Exhibits minimal activity at Nav1.2 and L-type Ca2+ channels. Stimulates action potential firing of hippocampal neurons in vitro at 500 nm and restores visual responsiveness in blind mice at 380 nm.
Scientific Research Applications
Agricultural Air Quality Research
AAQ (Agricultural Air Quality) research focuses on direct measurement of air quality in agricultural settings. Innovative on-site computer systems (OSCSs) are crucial for data acquisition, control, and processing in AAQ studies. These systems, integrating various sensors and instruments, facilitate comprehensive monitoring of pollutants like gases, particulate matter, and volatile organic compounds in livestock and poultry environments. The OSCSs enhance research quality and efficiency, and have been utilized in numerous studies across the United States, handling billions of data points (Ni & Heber, 2010); (Ni et al., 2009).
Chloride Transport in Construction Materials
Research on chloride transport in alkali-activated cement (AAC) pastes, mortars, and concretes has shown that certain mixture designs and curing processes can significantly improve chloride durability. This is important for the longevity and safety of construction materials. Studies have analyzed how different precursors and chemical compositions affect chloride diffusion and binding, providing valuable insights for improving construction material quality (Osio-Norgaard et al., 2018).
Corrosion Inhibition
AAQ derivatives have been studied as corrosion inhibitors for steel in various environments. For instance, aminoanthraquinone (AAQ) derivatives show promise as effective corrosion inhibitors in diesel-water mixtures, which could have implications for extending the life of industrial and infrastructure materials (Muthukumar et al., 2007).
Properties
Molecular Formula |
C23H30ClN5O2 |
|---|---|
Molecular Weight |
443.97 |
Synonyms |
N,N,N-Triethyl-2-oxo-2-[[4-[2-[4-[(1-oxo-2-propen-1-yl)amino]phenyl]diazenyl]phenylamino]ethanaminium chloride |
Origin of Product |
United States |
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